Cas no 91136-43-5 (3-hydroxynaphthalene-1-carbaldehyde)

3-Hydroxynaphthalene-1-carbaldehyde is a versatile aromatic aldehyde with a hydroxyl group at the 3-position of the naphthalene ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of dyes, pigments, and fluorescent materials. Its bifunctional structure allows for selective modifications, enabling applications in coordination chemistry and the development of chelating agents. The presence of both aldehyde and hydroxyl groups facilitates condensation and coupling reactions, making it useful in heterocyclic synthesis. With high purity and stability under standard conditions, it is suitable for research and industrial processes requiring precise functional group reactivity.
3-hydroxynaphthalene-1-carbaldehyde structure
91136-43-5 structure
Product Name:3-hydroxynaphthalene-1-carbaldehyde
CAS No:91136-43-5
MF:C11H8O2
MW:172.180023193359
MDL:MFCD17012437
CID:2083988
PubChem ID:13225222
Update Time:2025-05-28

3-hydroxynaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-1-naphthaldehyde
    • 3-?hydroxy-1-?Naphthalenecarboxald?ehyde
    • 3-HYDROXYNAPHTHALENE-1-CARBOXALDEHYDE
    • 3-hydroxynaphthalenecarboxaldehyde
    • 3-hydroxynaphthalene-1-carbaldehyde
    • b-hydroxy-naphthaldehyde
    • 8-Naphthol-2-carbonyl chloride
    • PLCQXZXTFCITAJ-UHFFFAOYSA-N
    • 5890AJ
    • FCH1139534
    • TRA0071643
    • SY028399
    • 1-Naphthaldehyde, 3-hydroxy- (7CI)
    • 3-Hydroxy-1-naphthalenecarboxaldehyde (ACI)
    • MDL: MFCD17012437
    • Inchi: 1S/C11H8O2/c12-7-9-6-10(13)5-8-3-1-2-4-11(8)9/h1-7,13H
    • InChI Key: PLCQXZXTFCITAJ-UHFFFAOYSA-N
    • SMILES: O=CC1C2C(=CC=CC=2)C=C(O)C=1

Computed Properties

  • Exact Mass: 172.05200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.35790

3-hydroxynaphthalene-1-carbaldehyde Pricemore >>

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3-hydroxynaphthalene-1-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl ether
1.2 Reagents: Butyllithium Solvents: Hexane
1.3 -
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and reactivity of formyl-substituted photochromic 3,3-diphenyl-[3H]-naphtho[2,1-b]pyrans
Chamontin, Karine; et al, Tetrahedron, 1999, 55(18), 5821-5830

Production Method 2

Reaction Conditions
1.1 Solvents: Chloroform ,  Water
Reference
The Reimer-Tiemann reaction
Wynberg, Hans; et al, Organic Reactions (Hoboken, 1982, 28,

Production Method 3

Reaction Conditions
1.1 Reagents: Water
2.1 Solvents: Chloroform ,  Water
Reference
The Reimer-Tiemann reaction
Wynberg, Hans; et al, Organic Reactions (Hoboken, 1982, 28,

3-hydroxynaphthalene-1-carbaldehyde Raw materials

3-hydroxynaphthalene-1-carbaldehyde Preparation Products

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